Cas no 184681-87-6 (Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-)

• Product Name: Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-
• CAS No: 184681-87-6
• MF: C₁₁H₈F₃N₃O₂S
• MW: 303.26033115387
• MDL: MFCD16614189
• CID: 4781133
• Update Time: 2025-07-02

Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-

• MDL： MFCD16614189
• Inchi： 1S/C11H8F3N3O2S/c12-11(13,14)8-4-6(7-2-1-3-20-7)16-10(17-8)15-5-9(18)19/h1-4H,5H2,(H,18,19)(H,15,16,17)
• InChI Key： NDSDEULJMBZPSV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC1=NC(C(F)(F)F)=CC(C2SC=CC=2)=N1

Additional information on Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-

Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 184681-87-6): A Comprehensive Overview

Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-, identified by its CAS number 184681-87-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrimidine derivatives, characterized by its unique structural and chemical properties. The presence of a thienyl group and a trifluoromethyl substituent in its molecular framework imparts distinct reactivity and functionality, making it a valuable candidate for various biochemical applications.

The molecular structure of Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- consists of a pyrimidine core appended with a thienyl moiety at the 4-position and a trifluoromethyl group at the 6-position. This configuration not only enhances its solubility in polar solvents but also influences its interaction with biological targets. The compound's ability to engage with enzymes and receptors has been extensively studied, particularly in the context of drug design and discovery.

In recent years, Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- has been explored for its potential in developing novel therapeutic agents. Its structural features make it an attractive scaffold for creating molecules that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The thienyl group, known for its aromatic stability and electronic properties, contributes to the compound's binding affinity to specific protein targets. Similarly, the trifluoromethyl group enhances metabolic stability and bioavailability, which are crucial factors in drug development.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases. Researchers have leveraged the structural motifs of Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- to design inhibitors that target specific kinases with high selectivity. For instance, studies have shown that derivatives of this compound can inhibit tyrosine kinases, which are overactive in certain types of cancer. The ability to fine-tune the pharmacophore by modifying the thienyl and trifluoromethyl groups allows for the development of potent and selective kinase inhibitors.

The compound's potential extends beyond kinase inhibition. Emerging research indicates that Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- may also have applications in antiviral therapy. Its ability to interact with viral proteases and polymerases has been investigated, suggesting that it could be used to develop novel antiviral agents. The unique combination of structural features makes it a versatile tool for medicinal chemists looking to develop drugs against a wide range of pathogens.

In addition to its therapeutic potential, Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- has been studied for its role in material science. Its ability to form stable complexes with metal ions has led to applications in catalysis and sensor technology. The compound's coordination chemistry is particularly interesting because it can form coordination polymers with metal salts, which exhibit unique electronic and optical properties. These materials have potential applications in nanotechnology and advanced electronics.

The synthesis of Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the functionalization of pyrimidine derivatives followed by the introduction of the thienyl and trifluoromethyl groups. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to construct the desired molecular framework efficiently.

The pharmacokinetic properties of Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- have been thoroughly evaluated in preclinical studies. These studies have demonstrated that the compound exhibits good oral bioavailability and moderate tissue distribution upon administration. The presence of the trifluoromethyl group contributes to its metabolic stability, allowing it to maintain its pharmacological activity over extended periods. Additionally, preliminary toxicology studies suggest that the compound is well-tolerated at therapeutic doses.

The future direction of research on Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- is promising. Ongoing studies aim to further optimize its pharmacological profile by exploring novel analogs with enhanced potency and selectivity. Computational modeling techniques are being used to predict how different structural modifications will affect the compound's biological activity. These efforts are expected to lead to the development of next-generation therapeutic agents based on this promising scaffold.

In conclusion, Glycine, N-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 184681-87-6) is a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an excellent candidate for developing drugs targeting various diseases, including cancer and viral infections. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial drug development.